Ethyl 2-bromo-2-cyclohexylacetate
Overview
Description
Ethyl 2-bromo-2-cyclohexylacetate, also known as Ethyl α-bromocyclohexaneacetate, is a useful research chemical . It has a molecular weight of 249.14 and a molecular formula of C10H17BrO2 .
Molecular Structure Analysis
The molecular structure of this compound contains a total of 30 bonds, including 13 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 six-membered ring, and 1 ester (aliphatic) .Physical and Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown liquid . It has a molecular weight of 249.14 and a molecular formula of C10H17BrO2 .Scientific Research Applications
Chemical Reactions and Synthesis
Ethyl 2-bromo-2-cyclohexylacetate is involved in various chemical reactions and synthetic processes. For instance, it reacts with dimethyl sulphoxide in oxidation processes to form different derivatives, as highlighted in the study of oxidation of ethyl trans- and cis-3-bromo-1-methyl-2-oxocyclohexanecarboxylates (Sato, Inoue, Hirayama, & Ohashi, 1977). Furthermore, its role in the synthesis of various organic compounds, such as 2-Ketocyclohexylsuccinic acid, has been documented, demonstrating its versatility in organic chemistry (Charlesworth, McRae, & MacFarlane, 1943).
Intermediate in Pharmaceutical Synthesis
This compound also finds application as an intermediate in the synthesis of pharmaceuticals. For instance, it is used in the synthetic process of novel pesticides, where its reactions with other compounds form crucial intermediates (Shan, 2011). Its role in the synthesis of ethyl 7-chloro-2-oxoheptylate, an intermediate of cilastatin, also exemplifies its importance in pharmaceutical chemistry (Xin-zhi, 2006).
Biochemical Studies
This compound plays a role in biochemical studies as well. For example, it is used in the synthesis of bromophenol derivatives with cyclopropyl moiety, which have demonstrated efficacy as enzyme inhibitors, important in the treatment of diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).
Enantioselective Synthesis and Chiral Chemistry
The compound is also significant in the field of chiral chemistry, particularly in enantioselective synthesis. A study on the chemo-enzymatic synthesis of chiral cyclic compounds highlights its application in achieving kinetic resolution of 2-bromo-2-cyclohexenol (Noheda, García, Pozuelo, & Herradón, 1996).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-bromo-2-cyclohexylacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17BrO2/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h8-9H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTYNNRHJKRDCEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1CCCCC1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50376424 | |
Record name | ethyl 2-bromo-2-cyclohexylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42716-73-4 | |
Record name | ethyl 2-bromo-2-cyclohexylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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